3-methoxy-N-{4-[(2-phenylethyl)sulfamoyl]phenyl}benzamide

• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 3-methoxy-N-[4-(2-phenylethylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C22H22N2O4S/c1-28-20-9-5-8-18(16-20)22(25)24-19-10-12-21(13-11-19)29(26,27)23-15-14-17-6-3-2-4-7-17/h2-13,16,23H,14-15H2,1H3,(H,24,25)
• InChI Key: DHVPRBHBDOYERX-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NCCC3=CC=CC=C3

Description

3-methoxy-N-{4-[(2-phenylethyl)sulfamoyl]phenyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a sulfonamide derivative that has been synthesized through a series of chemical reactions. The purpose of

Mechanism of Action

The mechanism of action of 3-methoxy-N-{4-[(2-phenylethyl)sulfamoyl]phenyl}benzamide is not fully understood. However, it is believed that the compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This inhibition leads to the death of cancer cells and the inhibition of tumor growth.
Biochemical and Physiological Effects:
3-methoxy-N-{4-[(2-phenylethyl)sulfamoyl]phenyl}benzamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been shown to induce apoptosis in cancer cells, which can lead to the death of cancer cells. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methoxy-N-{4-[(2-phenylethyl)sulfamoyl]phenyl}benzamide in lab experiments is its potential as a cancer treatment. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells, which can lead to the death of cancer cells. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further research is needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for the research of 3-methoxy-N-{4-[(2-phenylethyl)sulfamoyl]phenyl}benzamide. One direction is to further investigate the mechanism of action of this compound. This will help to better understand how the compound inhibits the growth of cancer cells and induce apoptosis. Another direction is to investigate the potential use of this compound in combination with other cancer treatments. This may lead to a more effective and targeted cancer treatment. Additionally, further research is needed to determine the safe dosage and potential side effects of this compound. This will help to determine the potential use of this compound in clinical trials.

Synthesis Methods

The synthesis of 3-methoxy-N-{4-[(2-phenylethyl)sulfamoyl]phenyl}benzamide involves several chemical reactions. The starting material for the synthesis is 3-methoxybenzoic acid, which is reacted with thionyl chloride to form 3-methoxybenzoyl chloride. The resulting compound is then reacted with 4-[(2-phenylethyl)amino]benzenesulfonamide to form 3-methoxy-N-{4-[(2-phenylethyl)sulfamoyl]phenyl}benzamide. The synthesis method has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

3-methoxy-N-{4-[(2-phenylethyl)sulfamoyl]phenyl}benzamide has potential applications in various fields of scientific research. One of the primary applications is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells, which can lead to the death of cancer cells.